Cas no 1121527-69-2 (8-Quinolinesulfonyl chloride, 4-chloro-2-methyl-)

4-Chloro-2-methyl-8-quinolinesulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing the sulfonyl functional group into target molecules. Its quinolone backbone and chloro-methyl substitution enhance reactivity and selectivity, making it valuable for constructing complex sulfonamide derivatives. The compound is well-suited for applications in pharmaceutical intermediates and agrochemical research due to its stability and efficient coupling properties. Its structural features allow for precise modifications, facilitating the development of specialized compounds. Proper handling under anhydrous conditions is recommended to maintain its reactivity. This reagent is particularly useful in reactions requiring controlled sulfonylation under mild conditions.

8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- structure

1121527-69-2 structure

Product Name:8-Quinolinesulfonyl chloride, 4-chloro-2-methyl-

CAS No:1121527-69-2

MF:C₁₀H₇Cl₂NO₂S

MW:276.139079332352

CID:6256405

Update Time:2025-05-22

8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 8-Quinolinesulfonyl chloride, 4-chloro-2-methyl-
- Inchi： 1S/C10H7Cl2NO2S/c1-6-5-8(11)7-3-2-4-9(10(7)13-6)16(12,14)15/h2-5H,1H3
- InChI Key： GYHCPIZEUGCWNH-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2S(Cl)(=O)=O)C(Cl)=CC=1C

8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7430892-0.05g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	0.05g	$245.0	2024-05-24
Enamine	EN300-7430892-0.1g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	0.1g	$366.0	2024-05-24
Enamine	EN300-7430892-0.25g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	0.25g	$524.0	2024-05-24
Enamine	EN300-7430892-0.5g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	0.5g	$824.0	2024-05-24
Enamine	EN300-7430892-1.0g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	1.0g	$1057.0	2024-05-24
Enamine	EN300-7430892-2.5g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	2.5g	$2071.0	2024-05-24
Enamine	EN300-7430892-5.0g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	5.0g	$3065.0	2024-05-24
Enamine	EN300-7430892-10.0g	4-chloro-2-methylquinoline-8-sulfonyl chloride	1121527-69-2	95%	10.0g	$4545.0	2024-05-24
Aaron	AR028KN5-50mg	4-chloro-2-methylquinoline-8-sulfonylchloride	1121527-69-2	95%	50mg	$362.00	2025-02-16
Aaron	AR028KN5-100mg	4-chloro-2-methylquinoline-8-sulfonylchloride	1121527-69-2	95%	100mg	$529.00	2025-02-16

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Related Categories

Additional information on 8-Quinolinesulfonyl chloride, 4-chloro-2-methyl-

Comprehensive Overview of 8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- (CAS No. 1121527-69-2)

8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- (CAS No. 1121527-69-2) is a specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications in medicinal chemistry and material science. The presence of both sulfonyl chloride and chloro-methyl functional groups makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for 8-Quinolinesulfonyl chloride derivatives has surged due to their role in developing novel antimicrobial agents and fluorescence probes. Researchers are particularly interested in its potential for designing targeted drug delivery systems, a trending topic in precision medicine. The compound's unique structure allows for selective modifications, enabling scientists to explore its structure-activity relationships (SAR) in depth.

One of the most frequently asked questions about CAS No. 1121527-69-2 revolves around its synthetic pathways. The compound is typically synthesized via chlorosulfonation of the corresponding quinoline precursor, followed by purification through column chromatography. Its stability under various conditions has also been a subject of study, with findings suggesting optimal storage in anhydrous environments to prevent hydrolysis of the sulfonyl chloride group.

The 4-chloro-2-methyl substitution pattern on the quinoline ring enhances the compound's reactivity in cross-coupling reactions, making it a valuable building block for palladium-catalyzed transformations. This aligns with the growing interest in green chemistry, as researchers seek efficient methods to minimize waste in synthetic processes. Notably, 8-Quinolinesulfonyl chloride has been employed in the development of bioconjugates for diagnostic imaging, addressing the rising demand for non-invasive diagnostic tools.

From an industrial perspective, scalability and cost-effective production of 8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- remain critical challenges. Innovations in continuous flow chemistry have shown promise in addressing these issues, offering higher yields and reduced reaction times. Additionally, its compatibility with microwave-assisted synthesis has been explored to further optimize production efficiency.

Environmental and safety considerations are paramount when handling CAS No. 1121527-69-2. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during laboratory use. The compound's biodegradability and ecotoxicological profile are currently under investigation, reflecting the broader shift toward sustainable chemical practices.

In summary, 8-Quinolinesulfonyl chloride, 4-chloro-2-methyl- (CAS No. 1121527-69-2) represents a pivotal tool in modern chemical research. Its applications span from pharmaceutical development to advanced material engineering, driven by its adaptable chemical framework. As scientific inquiries into quinoline-based therapeutics and functional materials expand, this compound is poised to remain at the forefront of innovation.